2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a thieno[3,2-d]pyrimidin-2-yl core with various substitutions. The 3,4-dimethylphenyl group is attached at the 3-position of the core, and a sulfanyl-linked acetamide group is attached at the 2-position. The acetamide group further contains a 2-ethoxyphenyl moiety .Scientific Research Applications
Antitumor and Antimicrobial Applications
Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors : A study by Gangjee et al. (2008) discussed the synthesis of classical and nonclassical antifolates as potential dual inhibitors of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). The most potent compound demonstrated significant inhibitory activity, suggesting potential for cancer therapy applications (Gangjee, Qiu, Li, & Kisliuk, 2008).
Antitumor Activity of Thienopyrimidine Derivatives : Another research effort by Hafez and El-Gazzar (2017) synthesized novel thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activities. These compounds showed potent anticancer activity against several human cancer cell lines, comparable to that of doxorubicin, a widely used chemotherapy drug (Hafez & El-Gazzar, 2017).
Enzyme Inhibition for Drug Development
- Selective Radioligand Imaging : Dollé et al. (2008) reported the synthesis of DPA-714, a selective ligand for the translocator protein (18 kDa), important in neuroinflammation and neurodegenerative diseases. The inclusion of a fluorine atom allows for labeling with fluorine-18, enabling in vivo imaging using PET, illustrating the compound's potential in medical diagnostics (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Molecular Structure and Crystallography Studies
- Crystal Structure Analysis : Studies by Subasri et al. (2017) on similar compounds have focused on elucidating crystal structures to understand the molecular conformations and interactions, which is crucial for drug design and development (Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017).
Chemiluminescence and Synthetic Methodology
- Synthesis and Chemiluminescence : Watanabe et al. (2010) discussed the synthesis and base-induced chemiluminescence of sulfanyl-substituted bicyclic dioxetanes, showcasing the synthetic strategies and applications in designing compounds for chemiluminescent probes, a useful tool in biochemical and medical research (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).
Safety and Hazards
properties
IUPAC Name |
2-[3-(3,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3S2/c1-4-30-20-8-6-5-7-18(20)25-21(28)14-32-24-26-19-11-12-31-22(19)23(29)27(24)17-10-9-15(2)16(3)13-17/h5-13H,4,14H2,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGLENBBFHLQQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.